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Core Research Application

As a certified reference material, Prazepam-D5's primary function is to serve as an internal standard in

mass spectrometry-based drug testing assays [1]. The following table summarizes its key characteristics:

Feature Description

Primary Role Internal Standard for quantitative analysis [1]

Analytical
Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS) [1]

Application Context Clinical toxicology, urine drug testing, and forensic analysis [1]

Available
Concentration

100 µg/mL in methanol [2]

Physical Form Solution, supplied in 1 mL ampules [1] [2]

The Role of Deuterated Internal Standards

Deuterated internal standards like Prazepam-D5 are crucial for achieving highly accurate and reliable

quantitative measurements. The experimental workflow and its underlying principles are as follows:
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Start: Sample Preparation

Add Known Amount of
Prazepam-D5 Internal Standard

Sample Processing
(Extraction, Derivatization)

MS Analysis:
Co-elution of Prazepam and Prazepam-D5

Quantification:
Compare Ion Signals to Determine
Original Prazepam Concentration

Click to download full resolution via product page

In this workflow, Prazepam-D5 corrects for variations and losses during sample preparation and analysis,

enabling precise measurement of the target analyte.

Key Experimental Protocol

For use as an internal standard in a quantitative LC-MS/MS method for urine drug testing, the detailed

methodology would include these critical steps [1]:

Sample Preparation: A precise and known volume of the Prazepam-D5 working solution is added to
a defined volume of the clinical sample (e.g., urine or plasma) at the very beginning of the workflow.

Processing: The sample undergoes processing steps such as protein precipitation or solid-phase
extraction.

Instrumental Analysis:
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Chromatography: The processed sample is injected into an LC or GC system to separate

Prazepam from other components in the sample.
Mass Spectrometry: The mass spectrometer is set to monitor specific, pre-determined ion

pairs for Prazepam and Prazepam-D5. Prazepam-D5, being chemically identical but 5 atomic
mass units heavier, produces a distinct mass signal that does not interfere with the natural

analyte.
Quantification: The concentration of Prazepam in the original sample is calculated based on the

ratio of the peak area (or height) of Prazepam to the peak area of Prazepam-D5, referenced against
a calibration curve.

Chemical and Handling Specifications

The table below provides specific data for Prazepam-D5:

Property Specification

Molecular Formula C₁₉H₁₂ClD₅N₂O [2]

Molecular Weight 329.83 g/mol [2]

CAS Number 152477-89-9 [2]

Solution Concentration 100 µg/mL in methanol [2]

Storage Temperature -20°C [2]

Flash Point 9°C (due to methanol solvent) [2]

Summary

Prazepam-D5 is an essential tool in laboratories for the accurate quantification of Prazepam. Its value lies in

its use as a stable isotope-labeled internal standard that corrects for analytical variability, thereby ensuring

the reliability of data in clinical and forensic testing.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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